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Abstract

4-Chloro-2-nitrophenol, with the unequivocal IUPAC name 4-chloro-2-nitrophenol[1][2], is a
pivotal chemical intermediate in a multitude of industrial applications. This yellow crystalline
solid is instrumental in the synthesis of a wide array of products, ranging from dyes and
pigments to essential pharmaceuticals and agrochemicals.[3][4][5] Its versatile reactivity,
stemming from the presence of hydroxyl, chloro, and nitro functional groups, makes it a
compound of significant interest in organic synthesis and drug discovery.[4][5] This document
provides an in-depth technical guide on its chemical properties, synthesis protocols, and key
applications, with a focus on data relevant to research and development professionals.

Chemical and Physical Properties

4-Chloro-2-nitrophenol is a yellow crystalline powder or, in its purified form, a yellow
monoclinic prism crystal.[5] It is slightly soluble in water but shows good solubility in organic
solvents such as ethanol, acetone, ether, and chloroform.[3][6] A comprehensive summary of
its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Chloro-2-nitrophenol
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Property Value Source(s)

IUPAC Name 4-chloro-2-nitrophenol [1112]

Synonyms 2-Nitro--4-chlorophenol, p- RG]
chloronitrophenol

CAS Number 89-64-5 [2][5]

Molecular Formula CeHaCINO3 [31141[5]

Molecular Weight 173.55 g/mol [1][2][4]

Appearance Yellow crystalline powder/solid [31141[5]

Melting Point 83-88 °C 516171181

Boiling Point 242.5 - 306 °C at 760 mmHg [31[5]

Density 1.54 - 1.554 g/cm? at 25°C [31[5]

pKa 7.40 [3]
Slightly soluble in water;

Solubility Soluble in ethanol, acetone, [31[41[6]
ether, chloroform

Flash Point 100.4 °C [5]

Vapor Pressure

0.00778 mmHg

[1]9]

Synthesis Protocols

The synthesis of 4-chloro-2-nitrophenol is primarily achieved through two main routes: the

nitration of 4-chlorophenol and the hydrolysis of dichloronitrobenzene derivatives.

Nitration of 4-Chlorophenol

A common laboratory and industrial synthesis involves the direct nitration of 4-chlorophenol.

This electrophilic aromatic substitution reaction is typically carried out using a nitrating agent,

such as a mixture of nitric acid and sulfuric acid, under controlled temperature conditions to

favor the formation of the desired isomer.
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Caption: Synthesis of 4-Chloro-2-nitrophenol via Nitration of 4-Chlorophenol.

Hydrolysis of Dichloronitrobenzene

An alternative industrial method involves the hydrolysis of 1,4-dichloro-2-nitrobenzene or 2,5-
dichloronitrobenzene with an agueous solution of sodium hydroxide under pressure and
elevated temperatures.[7][10][11]

Experimental Protocol: Hydrolysis of 1,4-Dichloro-2-nitrobenzene[7]
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e Reaction Setup: A mixture of 48 grams (0.25 mole) of 1,4-dichloro-2-nitrobenzene, 86 grams
(0.75 mole) of sodium hydroxide solution, and 600 ml of water is placed in an autoclave
equipped with a stirrer.

o Heating and Reaction: The mixture is heated with continuous, rapid stirring for approximately
15 hours at an internal temperature of 145°C (oil bath temperature of 186-190°C). The
pressure is maintained below 3 atmospheres.

« |solation of Sodium Salt: After cooling, the resulting red crystals of the sodium salt of 4-
chloro-2-nitrophenol are separated by filtration and washed with a dilute salt solution.

» Dissolution and Filtration: The crystals are then dissolved in about 500 ml of boiling water,
and the solution is filtered to remove any undissolved material.

 Acidification and Precipitation: The hot solution is strongly acidified with concentrated
hydrochloric acid.

e Product Isolation and Drying: After thorough cooling, the precipitated light yellow, coarsely
crystalline 4-chloro-2-nitrophenol is collected by filtration, washed with cold water, and
dried at room temperature.

This process, when carried out with precise temperature and concentration control, can yield a
product with a melting point of 87-88°C and a yield of approximately 85%.[7]

Applications in Research and Industry

4-Chloro-2-nitrophenol serves as a versatile building block in various sectors due to its
reactive nature.[4]

Table 2: Key Applications of 4-Chloro-2-nitrophenol
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Specific Examples of End
Industry L. Source(s)
Applications Products

Building block in the

_ _ Chloroquine
) synthesis of active ) ) o

Pharmaceuticals ) (antimalarial), Imatinib  [3][4][5]
pharmaceutical )

] ] (antitumor)
ingredients (APIs).
Raw material for the

] production of Chlorfenapyr,

Agrochemicals o o [3114]
pesticides and Pirimicarb, Carbofuran
insecticides.
Intermediate in the ] )

) ] Acid Yellow 23, Acid
Dyes and Pigments synthesis of azo dyes [3114]
_ Red 151
and other pigments.
Reagent for
) ) developing new 2-Amino-4-
Organic Synthesis [4][12]

materials and complex  chlorophenol

molecules.

) Corrosion inhibitor in
Other Industrial ) ) - [3]
metalworking fluids.

Spectroscopic Data

The structural elucidation of 4-chloro-2-nitrophenol is well-documented through various
spectroscopic techniques. Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass
Spectrometry, are available in public databases such as PubChem and the NIST WebBook.[1]
[13][14][15]

Safety and Handling

4-Chloro-2-nitrophenol is classified as a hazardous chemical and requires careful handling.[3]
[5] It is a skin and eye irritant and may cause respiratory tract irritation.[1][4][6] Prolonged or
repeated exposure can potentially lead to liver and kidney damage.[3]

Safety Precautions:
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o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[6][16] A NIOSH/MSHA-approved respirator is recommended if exposure
limits are exceeded.[16]

o Storage: Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[3]

[4]

» Disposal: Dispose of in accordance with local, state, and federal environmental regulations.

[4]

This technical guide consolidates key information on 4-chloro-2-nitrophenol, providing a
valuable resource for professionals in research, development, and manufacturing. The
provided data on its properties, synthesis, and applications underscores its importance as a
chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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